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Compound of Interest

Compound Name: Simvastatin-d3

Cat. No.: B1163737

Get Quote

Executive Summary
Simvastatin-d3 (CAS: 1002347-61-6) is the deuterium-labeled analog of Simvastatin, utilized

primarily as an Internal Standard (IS) in LC-MS/MS assays.[1][2] Its core function is to

normalize variations in extraction recovery and ionization efficiency (matrix effects) during the

quantification of Simvastatin in biological matrices.

Senior Scientist Note: While Simvastatin-d6 is also commercially available, Simvastatin-d3
provides a sufficient mass shift (+3 Da) to avoid interference from the natural isotopic

abundance (M+0, M+1, M+2) of the analyte, provided the mass resolution of the detector is

adequate.[1] However, the user must strictly control sample pH during processing to prevent

the interconversion of the lactone (Simvastatin) to its hydroxy-acid metabolite (Simvastatin

Acid), a process that the IS will also undergo if not buffered correctly.[1]
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Property Specification

Chemical Name Simvastatin-d3 (Lactone)

IUPAC Name

[(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-

oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-

hexahydronaphthalen-1-yl] 2-methyl-2-

(trideuteriomethyl)butanoate

CAS Number 1002347-61-6

Molecular Formula

Molecular Weight 421.58 g/mol

Isotopic Purity
deuterated forms (

)

Chemical Purity (HPLC)

Solubility

Soluble in DMSO, Methanol, Ethanol,

Acetonitrile; Insoluble in water.[1][2][3][4][5][6][7]

[8][9][10][11][12]

Label Location 2,2-dimethylbutanoate side chain (Methyl-d3)

Commercial Landscape & Availability[1][2][9]
The supply chain for stable isotopes is tiered between Catalog Suppliers (stock available) and

Custom Synthesis Houses (lead time required).[1]

Primary Commercial Sources[2][6][13]
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Supplier
Catalog /
Product Code

Format Purity Grade Logistics Note

BOC Sciences B1370-482592
Powder (1mg -

100mg)

GMP-compliant

facility options

available.[1][2]

Toronto

Research

Chemicals (TRC)

S485002 Solid

Major global

supplier; often

re-sold by

distributors.[1][2]

Clearsynth
CS-O-10912

(Ref)
Vials

Specializes in

difficult-to-find

impurities and

isotopes.

C/D/N Isotopes D-5682 Solid 99 atom % D

High isotopic

enrichment

focus.[1][2]

BDG Synthesis (Custom) Custom

New Zealand-

based; strong

custom synthesis

capabilities.[1][2]

Procurement Strategy
Isotopic Scrambling Risk: Ensure the label is on the 2,2-dimethylbutanoate side chain.[1][2]

Labels on the lactone ring or exchangeable protons are unstable and should be rejected.

Acid vs. Lactone: Vendors often list "Simvastatin-d3" (Lactone) and "Simvastatin Acid-d3"

(Hydroxy acid) separately.[1][2] Ensure you purchase the Lactone form (CAS 1002347-61-6)

for parent drug quantification.[1]

Lead Times: While TRC and BOC Sciences often hold stock, "d3" variants are sometimes

less stocked than "d6" variants. Always request a current Certificate of Analysis (CoA) before

purchase to verify isotopic purity (
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contribution).[1]

Bioanalytical Application (LC-MS/MS)
The Challenge: Lactone-Acid Interconversion
Simvastatin is a prodrug (lactone) that hydrolyzes in vivo and in vitro to Simvastatin Acid.[1][2]

High pH (>7): Rapid hydrolysis of Lactone

Acid.[1][2]

Low pH (<4): Acid can lactonize back to parent.[1][2]

Solution: All sample processing must occur at pH 4.5 - 5.5 using Ammonium Acetate or

Ammonium Formate buffers to "freeze" the equilibrium.[1][2]

Experimental Workflow
The following diagram illustrates the critical decision points in the bioanalytical workflow to

ensure integrity of the Simvastatin-d3 standard.
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Stability Risk: pH Dependent Interconversion

Biological Sample
(Plasma/Serum)

Add Internal Standard
(Simvastatin-d3)

Spike

pH Stabilization
(Ammonium Formate pH 4.5)

Critical Step

Extraction
(LLE with MTBE or SPE)

Prevent Hydrolysis

Evaporate & Reconstitute
(Mobile Phase)

LC-MS/MS Analysis
(MRM Mode)

Simvastatin-d3
(Lactone Form)

Simvastatin Acid-d3
(Open Ring)

pH > 7.0
(Hydrolysis)

pH < 3.0
(Lactonization)

Click to download full resolution via product page

Figure 1: Bioanalytical workflow emphasizing pH stabilization to prevent Simvastatin-d3
degradation.[1][2]

Detailed Protocol: Stock Solution & Extraction
Step 1: Stock Preparation
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Solvent: Dissolve Simvastatin-d3 in Acetonitrile (ACN) or Methanol (MeOH).[1][2] Avoid

water in the primary stock to prevent hydrolysis.

Concentration: Prepare a primary stock at

.

Storage: Aliquot into amber glass vials and store at

or lower. Stability is typically >6 months.[2]

Step 2: Sample Extraction (Liquid-Liquid Extraction)
Aliquot: Transfer

of plasma into a polypropylene tube.

IS Spiking: Add

of Simvastatin-d3 working solution (

in 50:50 ACN:Water).

Buffering (CRITICAL): Add

of 10 mM Ammonium Formate (pH 4.5). Vortex gently.

Extraction: Add

of Methyl tert-butyl ether (MTBE) or Ethyl Acetate.[1][2]

Agitation: Vortex for 5 minutes; Centrifuge at

for 5 minutes.

Reconstitution: Transfer the organic (upper) layer to a clean tube.[2] Evaporate to dryness

under Nitrogen at

.[1] Reconstitute in

of Mobile Phase.
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Step 3: LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., Phenomenex Kinetex

,

).[1]

Mobile Phase: Isocratic 80% Acetonitrile / 20% Ammonium Formate (5mM, pH 4.5).[1]

Ionization: ESI Positive Mode (

).

MRM Transitions:

Simvastatin:

[1]

Simvastatin-d3:

(Note: The product ion 199.1 is often the same; ensure chromatographic separation if
cross-talk is suspected, though mass resolution usually suffices).[1]

References
Munaga, S. B., et al. (2016).[1] "Development and Validation of an LC-MS-MS Method for

the Simultaneous Determination of Simvastatin, Simvastatin Acid and Ezetimibe in Human

Plasma." Journal of Chromatographic Science, 54(6), 985-96.[1][2][10] Retrieved from [Link]

[1]

PubChem.Simvastatin-d3 Compound Summary (CID 75125714).[1][2][3] National Center

for Biotechnology Information.[2] Retrieved from [Link][1]

Jemal, M., et al. (2000).[1] "The use of LC-MS/MS for the simultaneous determination of

simvastatin and simvastatin acid in human plasma." Journal of Pharmaceutical and

Biomedical Analysis. (General Method Reference).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://www.benchchem.com/product/b1163737/docs?utm_src=pdf-body#technical-guide-commercial-sources-and-bioanalytical-application-of-simvastatin-d3-1-2
https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://www.bocsci.com/product/simvastatin-d3-cas-1002347-61-6-482592.html
https://pubmed.ncbi.nlm.nih.gov/27048644/
https://academic.oup.com/chromsci/article/54/6/985/1750664
https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://www.benchchem.com/product/b1163737/docs?utm_src=pdf-body#technical-guide-commercial-sources-and-bioanalytical-application-of-simvastatin-d3-1-2
https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://www.bocsci.com/product/simvastatin-d3-cas-1002347-61-6-482592.html
https://pubchem.ncbi.nlm.nih.gov/compound/75125714
https://www.bocsci.com/product/simvastatin-d3-cas-1002347-61-6-482592.html
https://pubchem.ncbi.nlm.nih.gov/compound/Simvastatin-d3
https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. veeprho.com [veeprho.com]

2. bocsci.com [bocsci.com]

3. Simvastatin-d3 | C25H38O5 | CID 75125714 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. veeprho.com [veeprho.com]

5. pharmaffiliates.com [pharmaffiliates.com]

6. clearsynth.com [clearsynth.com]

7. researchgate.net [researchgate.net]

8. digitalscholarship.tsu.edu [digitalscholarship.tsu.edu]

9. Simvastatin-D3 Ammonium Salt - Acanthus Research [acanthusresearch.com]

10. Development and Validation of an LC-MS-MS Method for the Simultaneous
Determination of Simvastatin, Simvastatin Acid and Ezetimibe in Human Plasma and Its
Application to Pharmacokinetic Study in the Indian Population - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. scielo.br [scielo.br]

12. Simvastatin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Commercial Sources and Bioanalytical
Application of Simvastatin-d3[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163737/docs#technical-guide-commercial-sources-
and-bioanalytical-application-of-simvastatin-d3-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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